![molecular formula C10H12ClN3 B8335642 6-tert-Butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine](/img/structure/B8335642.png)
6-tert-Butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine
Cat. No. B8335642
M. Wt: 209.67 g/mol
InChI Key: XXASWEXOFRTPCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07829571B2
Procedure details
6-tert-Butyl-pyrrolo[2,1-f][1,2,4]triazin-4-ol (0.43 mg, 2.26 mmol, 1 eq.) and POCl3 (4.21 mL, 45.2 mmol, 20 eq.) were mixed and refluxed for 4 hours. The mixture was stripped then restripped 3× from methylene chloride and then dissolved in methylene chloride and rinsed 3× with sat'd NaHCO3, 1× with brine. The organic layers were collected, dried and stripped in vacuo to yield 490 mg of 6-tert-butyl-4-chloro-pyrrolo[2,1-f][1,2,4]triazine as an amber oil. LCMS detects (M+H)+=210.
Quantity
0.43 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:5]1[CH:6]=[C:7]2[N:12]([CH:13]=1)[N:11]=[CH:10][N:9]=[C:8]2O)([CH3:4])([CH3:3])[CH3:2].O=P(Cl)(Cl)[Cl:17]>C(Cl)Cl>[C:1]([C:5]1[CH:6]=[C:7]2[N:12]([CH:13]=1)[N:11]=[CH:10][N:9]=[C:8]2[Cl:17])([CH3:4])([CH3:3])[CH3:2]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.43 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C=1C=C2C(=NC=NN2C1)O
|
|
Name
|
|
|
Quantity
|
4.21 mL
|
|
Type
|
reactant
|
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Smiles
|
O=P(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
refluxed for 4 hours
|
|
Duration
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4 h
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed 3× with sat'd NaHCO3, 1× with brine
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic layers were collected
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C=1C=C2C(=NC=NN2C1)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 490 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 103.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
